Cas no 2229454-92-4 (3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol)

• Product Name: 3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol
• CAS No: 2229454-92-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5937724
• PubChem ID: 165880882
• Update Time: 2025-10-28

3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol
• EN300-1760101
• 2229454-92-4

• Inchi： 1S/C10H15NO2/c1-8-6-9(4-3-5-12)7-10(11-8)13-2/h6-7,12H,3-5H2,1-2H3
• InChI Key： UGUHNFFFHFUIDT-UHFFFAOYSA-N
• SMILES： OCCCC1C=C(N=C(C)C=1)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol

Research Brief on 3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol (CAS: 2229454-92-4)

The compound 3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol (CAS: 2229454-92-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and propanol side chain, exhibits promising potential as a building block or intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol as a key intermediate in the synthesis of selective JAK3 inhibitors. The study demonstrated that modifications to the propanol side chain could significantly enhance the binding affinity and selectivity of the resulting inhibitors, offering a potential pathway for treating autoimmune diseases. The compound's structural flexibility and functional groups make it an attractive candidate for further derivatization.

Another notable application of this compound was highlighted in a recent patent (WO2023056123), where it was utilized in the development of novel anti-inflammatory agents. The patent describes the synthesis of derivatives of 3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol that exhibit potent inhibitory effects on COX-2, with minimal gastrointestinal side effects. This research underscores the compound's potential in addressing the limitations of current nonsteroidal anti-inflammatory drugs (NSAIDs).

From a synthetic chemistry perspective, advancements in the scalable production of 3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol have been reported. A 2024 study in Organic Process Research & Development detailed an optimized catalytic process that improves yield and reduces waste, making the compound more accessible for large-scale pharmaceutical applications. This development is particularly relevant given the growing demand for cost-effective and sustainable synthetic routes in drug manufacturing.

In conclusion, 3-(2-methoxy-6-methylpyridin-4-yl)propan-1-ol (CAS: 2229454-92-4) represents a versatile and valuable compound in modern pharmaceutical research. Its applications span from kinase inhibitor development to anti-inflammatory drug design, supported by recent advancements in synthetic methodologies. Continued research into its derivatives and mechanisms of action is likely to yield further therapeutic breakthroughs in the coming years.